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Compound of Interest

Compound Name: Ethyl iodoacetate

Cat. No.: B3054889

Essential safety protocols, personal protective equipment (PPE) recommendations, and

operational and disposal plans for the safe handling of Ethyl iodoacetate in a laboratory
setting.

Ethyl iodoacetate is a potent lachrymatory agent and a toxic chemical that requires stringent
safety measures to prevent exposure.[1][2] It is classified as acutely toxic if swallowed, inhaled,
or in contact with skin, and can cause severe skin and eye irritation.[3][4] Adherence to the
following guidelines is critical for ensuring the safety of all laboratory personnel.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and safety data for Ethyl
iodoacetate.
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Property Value Reference

Molecular Formula C4H7102 [3]

Molecular Weight 214.0 g/mol [3]
Yellow-orange to clear dark

Appearance o [4115]
brown liquid

Boiling Point 179-180 °C [6]

Density 1.808 g/mL at 25 °C [6]

Flash Point 77 °C (170.6 °F) - closed cup [6]
Refrigerated, 2-8°C (below

Storage Temperature [6]
4°C/39°F)

UN Number 2810

Hazard Class 6.1 (Toxic)

Packing Group I

Operational Plan for Handling Ethyl lodoacetate

A systematic approach is crucial for the safe handling of this hazardous chemical. The following
step-by-step plan outlines the procedures for pre-handling, handling, and post-handling
activities.

Pre-Handling Preparations

e Risk Assessment: Conduct a thorough risk assessment for the planned experiment. This
should include the quantity of Ethyl iodoacetate to be used, potential for exposure, and
detailed emergency procedures.

o Engineering Controls: All handling of Ethyl iodoacetate must be performed within a certified
chemical fume hood. Ensure that a safety shower and an eyewash station are readily
accessible and have been recently tested.[3]
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o Personal Protective Equipment (PPE) Inspection: Before entering the laboratory, inspect all
required PPE for integrity. Check gloves for any tears or perforations and ensure safety
goggles provide a complete seal.

» Spill Kit: A spill kit appropriate for toxic chemicals must be available. The kit should contain
an inert absorbent material like vermiculite, sand, or earth.[3]

Required Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent any contact with Ethyl iodoacetate.

o Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR
1910.133 or European Standard EN166 regulations.[3] A face shield should be worn over
safety goggles if there is a significant splash hazard.[7]

e Hand Protection: Wear chemical-resistant gloves, such as nitrile or rubber.[8] Inspect gloves
before each use and change them immediately if you suspect contamination.

o Body Protection: A fully buttoned lab coat is required.[7] For procedures involving larger
quantities or a higher risk of splashing, a chemical-resistant apron is recommended.[7]

o Respiratory Protection: All work must be conducted in a chemical fume hood to minimize
inhalation risk. In the rare event that work outside a fume hood is unavoidable or if exposure
limits are exceeded, a NIOSH/MSHA or European Standard EN 149 approved respirator is
necessary.[3]

Handling Procedure

o Work Area Preparation: Designate a specific area within the chemical fume hood for the
procedure. Cover the work surface with disposable, absorbent bench paper.

e Chemical Handling:
o Keep the container tightly closed when not in use.
o Avoid contact with eyes, skin, and clothing.

o Keep the chemical away from heat, sparks, and open flames.[3]
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o Ethyl iodoacetate is moisture and light sensitive; store it under a nitrogen blanket and
protect it from light.[3][4]

e Solution Preparation: When preparing solutions, slowly add the Ethyl iodoacetate to the
solvent to prevent splashing.

Post-Handling and Decontamination

» Decontamination: Thoroughly decontaminate the work area within the fume hood after the
procedure is complete.

 PPE Removal: Remove PPE carefully to avoid cross-contamination. Remove gloves last and
wash hands thoroughly with soap and water.

e Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling the chemical.[3]

Emergency and Disposal Plans
First Aid Measures

Immediate action is critical in case of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9]

o Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes
while removing all contaminated clothing and shoes. Seek immediate medical attention.[10]

 Inhalation: Move the exposed person to fresh air at once. If breathing is difficult, administer
oxygen. If breathing has stopped, perform artificial respiration (do not use mouth-to-mouth).
Seek immediate medical attention.[11]

e Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and give 2-4 cupfuls of milk or water. Seek immediate medical attention.[9]

Spill Response

o Evacuate the immediate area and alert others.
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Remove all sources of ignition.

Ensure adequate ventilation.

Wearing full PPE, absorb the spill with an inert material (e.g., vermiculite, sand, earth).[3]

Collect the absorbed material and place it into a suitable, labeled container for disposal.[3]

Waste Disposal

o Segregation: All waste contaminated with Ethyl iodoacetate, including empty containers,
used PPE, and spill cleanup materials, must be collected in a designated, sealed, and clearly
labeled hazardous waste container.

o Disposal: Dispose of the waste in accordance with all federal, state, and local regulations.
This may involve a licensed chemical destruction plant or controlled incineration.[12] Do not
dispose of it down the drain.

Handling and Disposal Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of
Ethyl iodoacetate.
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Caption: Workflow for safe handling and disposal of Ethyl iodoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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